molecular formula C11H10N4 B8434692 5,6-Dihydropyrido[2,3-h]quinazolin-2-amine

5,6-Dihydropyrido[2,3-h]quinazolin-2-amine

Cat. No. B8434692
M. Wt: 198.22 g/mol
InChI Key: CSSKJCHLZRUYDT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5,6-Dihydropyrido[2,3-h]quinazolin-2-amine is a useful research compound. Its molecular formula is C11H10N4 and its molecular weight is 198.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5,6-Dihydropyrido[2,3-h]quinazolin-2-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5,6-Dihydropyrido[2,3-h]quinazolin-2-amine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C11H10N4

Molecular Weight

198.22 g/mol

IUPAC Name

5,6-dihydropyrido[2,3-h]quinazolin-2-amine

InChI

InChI=1S/C11H10N4/c12-11-14-6-7-3-4-9-8(10(7)15-11)2-1-5-13-9/h1-2,5-6H,3-4H2,(H2,12,14,15)

InChI Key

CSSKJCHLZRUYDT-UHFFFAOYSA-N

Canonical SMILES

C1CC2=C(C=CC=N2)C3=NC(=NC=C31)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a refluxing solution, under nitrogen, of 45.0 g (0.306 mol) of 7,8-dihydro-5(6H)-quinolinone, (Example 1), in 750 ml of toluene is added dropwise a solution of 49.8 g (0.343 mol) of tris(dimethylamino)-methane in 250 ml of toluene. The solution is refluxed for 2 hours, cooled and concentrated. The residue is dissolved in 1 l of methanol and treated with 66.2 g (0.367 mol) of guanidine carbonate. The reaction mixture is refluxed, under nitrogen, for 2 hours. The mixture is concentrated to a green solid, the solid is washed with 500 ml of water, filtered and vacuum dried to give 69.1 g of crude product. Recrystallization from acetonitrile affords 6.8 g (77%) of the title compound as a light brown solid; mp 220°-226° C.
Quantity
45 g
Type
reactant
Reaction Step One
Quantity
49.8 g
Type
reactant
Reaction Step One
Quantity
750 mL
Type
solvent
Reaction Step One
Quantity
250 mL
Type
solvent
Reaction Step One
Quantity
66.2 g
Type
reactant
Reaction Step Two
Yield
77%

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